Cas no 1226451-36-0 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide
• CAS No: 1226451-36-0
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5401925
• Update Time: 2025-06-08

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide

• Inchi： 1S/C26H28N4O2/c1-3-18-5-7-21(8-6-18)29-26(31)19-11-13-30(14-12-19)25-20(16-27)17-28-24-10-9-22(32-4-2)15-23(24)25/h5-10,15,17,19H,3-4,11-14H2,1-2H3,(H,29,31)
• InChI Key： PHWOYESKKMOKKL-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC=C(CC)C=C2)=O)CC1

Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide (CAS No. 1226451-36-0)

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide (CAS No. 1226451-36-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its quinoline and piperidine moieties, exhibits unique structural features that make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic benefits in treating chronic diseases.

The compound's 3-cyano-6-ethoxyquinolin-4-yl group contributes to its distinctive electronic properties, enhancing its binding affinity to biological targets. Meanwhile, the N-(4-ethylphenyl)piperidine-4-carboxamide segment offers structural versatility, enabling interactions with diverse protein receptors. Such characteristics align with current trends in drug discovery, where small-molecule inhibitors are increasingly designed for precision medicine. This has led to a surge in searches for "quinoline-based therapeutics" and "piperidine derivatives in drug design," reflecting growing industry interest.

In recent years, the demand for highly selective enzyme inhibitors has risen, driven by advancements in personalized medicine. The structural complexity of CAS 1226451-36-0 positions it as a subject of computational modeling studies, addressing queries like "how to optimize quinoline scaffolds for bioavailability." Its ethoxy and cyano functional groups further enable fine-tuning of pharmacokinetic properties, a hot topic in ADMET prediction research.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves key intermediates such as 4-chloro-6-ethoxyquinoline-3-carbonitrile, often discussed in forums on "heterocyclic compound synthesis." Its carboxamide linkage also makes it relevant to studies on hydrogen bond interactions in molecular recognition—a frequent search term among medicinal chemists. These aspects contribute to its appeal in fragment-based drug discovery (FBDD) strategies.

Ongoing investigations explore the compound's potential in modulating cell signaling pathways, particularly those involving tyrosine kinases. This aligns with trending searches for "next-generation targeted therapies." While not yet clinically approved, its in vitro performance in enzyme inhibition assays has spurred publications comparing its efficacy against reference standards like imatinib—a benchmark in kinase research.

Analytical characterization of 1226451-36-0 typically employs LC-MS and NMR spectroscopy, addressing common questions about "quinoline derivative purity analysis." The compound's logP value and solubility profile are frequently modeled using QSAR techniques, reflecting the pharmaceutical industry's focus on computational chemistry tools for lead optimization.

As research continues, 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-ethylphenyl)piperidine-4-carboxamide remains a compelling case study in structure-activity relationship (SAR) exploration. Its development trajectory mirrors broader trends in rational drug design, where understanding molecular docking patterns is crucial. This comprehensive profile addresses both fundamental chemical properties and cutting-edge applications, making it a valuable reference for researchers navigating the evolving landscape of bioactive small molecules.